Cas no 49703-71-1 (bis[3-(trifluoromethyl)phenyl]methanamine hydrochloride)

• Product Name: bis[3-(trifluoromethyl)phenyl]methanamine hydrochloride
• CAS No: 49703-71-1
• CID: 4654162
• Update Time: 2025-06-11

bis[3-(trifluoromethyl)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• bis[3-(trifluoromethyl)phenyl]methanamine hydrochloride

Additional information on bis[3-(trifluoromethyl)phenyl]methanamine hydrochloride

Introduction to Bis[3-(trifluoromethyl)phenyl)methanamine Hydrochloride (CAS No. 49703-71-1)

Bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 49703-71-1, is a hydrochloride salt derived from the amine functional group, featuring two aromatic rings substituted with trifluoromethyl groups. The structural uniqueness of this molecule makes it a promising candidate for various applications, particularly in the synthesis of novel therapeutic agents.

The presence of the trifluoromethyl group in the phenyl rings enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification imparts specific electronic and steric properties, influencing its interaction with biological targets. The hydrochloride form ensures better solubility and stability, making it more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the potential of bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride in the development of innovative treatments for neurological disorders. The compound's ability to modulate neurotransmitter activity has been explored in preclinical models, demonstrating its efficacy in improving cognitive functions and reducing inflammation. These findings align with the growing interest in fluorinated compounds, which are known for their enhanced pharmacokinetic profiles.

In addition to its neurological applications, bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride has shown promise in anti-inflammatory and analgesic research. The trifluoromethyl group contributes to the compound's ability to inhibit key enzymes involved in pain signaling pathways. This has led to investigations into its potential as a non-opioid pain reliever, offering an alternative for patients seeking effective pain management with fewer side effects.

The synthesis of bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards.

The compound's molecular structure also makes it a valuable tool in medicinal chemistry research. Its scaffold can be modified to explore new pharmacophores, leading to the discovery of next-generation drugs. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focusing on leveraging such compounds to address unmet medical needs.

From a regulatory perspective, bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine optimal dosing regimens. The data generated from these studies are crucial for obtaining regulatory approval and bringing new therapies to market.

The role of computational chemistry in studying bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride cannot be overstated. Molecular modeling techniques help researchers predict how the compound will interact with biological targets at the atomic level. This approach accelerates drug discovery by identifying promising candidates early in the development process, reducing the time and cost associated with traditional trial-and-error methods.

In conclusion, bis[3-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS No. 49703-71-1) is a versatile chemical entity with significant potential in pharmaceutical applications. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.